Cas no 2137700-97-9 (rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one)

• Product Name: rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one
• CAS No: 2137700-97-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6252725
• PubChem ID: 132344142
• Update Time: 2025-10-31

rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one Chemical and Physical Properties

Names and Identifiers

• (5aS,9aR)-Octahydrobenzo[f][1,3]oxazepin-2(3H)-one
• rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one
• EN300-761005
• 2137700-97-9
• (5As,9aR)-4,5,5a,6,7,8,9,9a-octahydro-3H-benzo[f][1,3]oxazepin-2-one

• Inchi： 1S/C9H15NO2/c11-9-10-6-5-7-3-1-2-4-8(7)12-9/h7-8H,1-6H2,(H,10,11)/t7-,8+/m0/s1
• InChI Key： OTZHCEBGHLWWDB-JGVFFNPUSA-N
• SMILES： O1C(NCC[C@@H]2CCCC[C@@H]12)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one

Professional Introduction to Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one (CAS No. 2137700-97-9)

Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the chemical abstracts service number CAS No. 2137700-97-9, belongs to the benzoxazepine class, which is known for its potential applications in medicinal chemistry. The precise stereochemistry of this molecule, characterized by the (5aR,9aS) configuration, makes it a subject of intense research interest.

The benzoxazepine scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities. Specifically, Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one has been investigated for its potential role in modulating various biological pathways. Recent studies have highlighted its significance in the development of neuropharmacological agents, particularly in the context of treating neurological disorders. The compound's ability to interact with specific neurotransmitter receptors has made it a promising candidate for further exploration.

One of the most compelling aspects of Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one is its structural flexibility, which allows it to adopt multiple conformations. This conformational diversity is crucial for its binding affinity and efficacy as a potential drug candidate. Computational studies have demonstrated that the (5aR,9aS) configuration optimizes the molecule's interaction with target proteins, enhancing its pharmacological activity. These findings are particularly relevant in the context of structure-based drug design, where understanding the molecular interactions at a detailed level is essential.

Recent advancements in high-throughput screening (HTS) have facilitated the identification of novel bioactive compounds like Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one. The compound has been tested in various assays aimed at identifying potential therapeutic agents for conditions such as cognitive disorders and neurodegenerative diseases. Preliminary results suggest that it may exhibit significant effects on key enzymes and receptors involved in these pathologies. For instance, studies have shown that this compound can modulate the activity of enzymes such as acetylcholinesterase, which is crucial for maintaining cognitive function.

The synthesis of Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and catalytic epoxidation have been employed to achieve the desired stereoisomer with high selectivity. These advancements have not only improved the accessibility of the compound but also paved the way for large-scale production for research purposes.

In addition to its potential therapeutic applications, Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one has also been explored for its toxicological profile. Comprehensive safety evaluations have been conducted to assess its potential side effects and toxicity levels. These studies are crucial for ensuring that any future clinical applications are safe and effective. The compound has shown promising results in preclinical toxicology studies, indicating a favorable safety profile when used within appropriate dosage ranges.

The future direction of research on Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one includes further optimization of its pharmacological properties and exploration of novel therapeutic indications. Researchers are actively engaged in modifying its chemical structure to enhance its bioavailability and reduce potential side effects. Additionally, studies are being conducted to understand the mechanisms by which this compound exerts its biological effects at a molecular level. This deeper understanding will be instrumental in developing more effective and targeted therapies.

The significance of Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one extends beyond its immediate applications in drug discovery. It serves as a valuable tool for understanding the fundamental principles of molecular recognition and drug-receptor interactions. By studying this compound, researchers can gain insights into how structural modifications influence biological activity, which can be applied to other areas of medicinal chemistry. This knowledge is essential for accelerating the development of new drugs and improving existing therapies.

Overall, Rac-(5aR,9aS)-decahydro-1,3-benzoxazepin-2-one represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive compounds with significant therapeutic potential. Its unique properties make it a valuable asset in pharmaceutical research and development. As our understanding of its pharmacology and synthesis continues to evolve, so too will its potential applications in medicine.